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Compound of Interest

Compound Name: Phosphine, (difluoro)methyl-

Cat. No.: B14128052

Technical Guide: (Difluoro)methyl-phosphine

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on (difluoro)methyl-phosphine, a compound of
interest in various chemical research and development applications.

Core Molecular Data

(Difluoro)methyl-phosphine is a phosphorus-containing organic compound. Its fundamental
molecular properties are summarized below.

Property Value

Chemical Formula CH3F2P[1][2][3]

Molecular Weight 84.0051 g/mol [1][2]

IUPAC Name (Difluoro)methyl-phosphine[1][2]
CAS Registry Number 753-59-3[1][2]

Molecular Structure

The structural arrangement of (difluoro)methyl-phosphine consists of a central phosphorus
atom bonded to a methyl group and two fluorine atoms.
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Caption: Ball-and-stick model of the (difluoro)methyl-phosphine molecule.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of (difluoro)methyl-
phosphine are beyond the scope of this document. For specific methodologies, researchers are
advised to consult peer-reviewed chemical literature and established synthetic chemistry
databases.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the elemental components
and the final molecular properties of (difluoro)methyl-phosphine.
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Caption: Derivation of molecular properties from elemental composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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